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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551

An extensive search for publicly available data on the chemical compound "OICR-12694 TFA"
has yielded no specific results. This suggests that "OICR-12694" may be a designation for a
compound that is in the early stages of research, is part of a proprietary drug development
program, or is an internal identifier not yet disclosed in scientific literature. The "TFA" suffix in
the name almost certainly indicates that the compound is the trifluoroacetate salt of the parent
molecule, "OICR-12694".

Trifluoroacetic acid (TFA) is frequently used in the purification of synthetic peptides and small
molecules, particularly in research and pharmaceutical development. It is a strong acid that
forms a salt with the compound of interest, aiding in its stability and solubility. While information
on TFA itself is abundant, this does not provide any insight into the specific properties,
mechanism of action, or biological effects of the "OICR-12694" molecule.

Without any publicly accessible data on OICR-12694, it is not possible to provide the requested
in-depth technical guide, including data tables, experimental protocols, or signaling pathway
diagrams. The core information required to generate such a document is not available in the
public domain.

Understanding Trifluoroacetic Acid (TFA)

Trifluoroacetic acid (CFsCOOH) is a halogenated organic acid and a structural analogue of
acetic acid with the three alpha-hydrogen atoms replaced by fluorine atoms. It is a colorless
liquid with a sharp, vinegar-like odor.

Key Chemical Properties of TFA:
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Property Value

Molar Mass 114.02 g/mol

Density 1.489 g/cm3 (at 20 °C)

Boiling Point 72.4 °C

Melting Point -15.4 °C

pKa 0.52

Solubility Miscible with water and many organic solvents

Table 1: Physicochemical Properties of Trifluoroacetic Acid.

Due to its strong acidity, TFA is an effective agent for cleaving protecting groups in peptide
synthesis and is also used as a reagent in various other organic reactions. In the context of
"OICR-12694 TFA", it serves as a counterion to the active pharmaceutical ingredient.

Further inquiries into the nature of OICR-12694 would require access to non-public, proprietary
information, likely from the institution or company that has synthesized or is studying this
compound. The "OICR" prefix may suggest a connection to the Ontario Institute for Cancer
Research, but this remains unconfirmed without further information.

 To cite this document: BenchChem. [No Public Data Available for OICR-12694 TFA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13923551#chemical-properties-of-oicr12694-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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